Cas no 125130-83-8 (Furan, 3-bromo-2-phenyl-)

• Product Name: Furan, 3-bromo-2-phenyl-
• CAS No: 125130-83-8
• MF: C₁₀H₇BrO
• MW: 223.065982103348
• CID: 1217616
• PubChem ID: 66710895
• Update Time: 2025-04-20

Furan, 3-bromo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-bromo-2-phenyl-
• SCHEMBL519475
• ZQBNYZLJVUHDAE-UHFFFAOYSA-N
• 3-bromo-2-phenylfuran
• DB-204271
• 125130-83-8

• Inchi： 1S/C10H7BrO/c11-9-6-7-12-10(9)8-4-2-1-3-5-8/h1-7H
• InChI Key： ZQBNYZLJVUHDAE-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.96801
• Monoisotopic Mass: 221.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides